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Compound of Interest

1-(2-Phenoxyethyl)piperazine
Compound Name:

dimethanesulfonate
CAS No.: 1609399-72-5
Cat. No.: B1432110

Get Quote

\\

Physicochemical Profile & Dosing Logic

Before formulation, you must account for the stoichiometry of the salt to ensure accurate
dosing of the active moiety.
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L Implication for
Property Value / Description .
Formulation

The biologically active
MW (Free Base) ~206.29 g/mol ]
component.

Correction Factor: 1.[1]93.

(You must weigh 1.93 mg of
MW (Salt) ~398.49 g/mol ) ]

salt to deliver 1 mg of active

drug).[1]

The dimesylate salt is highly
Solubility High (Aqueous) polar and likely soluble in
water >50 mg/mL.[1]

CRITICAL.: Dissolving this salt
in water generates
) o methanesulfonic acid
Solution pH Acidic (pH 3.0-4.5) )
equivalents.[1] Unbuffered
injection will cause pain, tissue

necrosis, or hemolysis.[1]

At physiological pH (7.4), the
_ ] molecule exists in equilibrium.
pKa (Piperazine) ~5.3 (N4) and ~9.7 (N1) o
[1] Neutralization may

precipitate the free base.[1]

Critical Decision Framework (Vehicle Selection)

Do not blindly choose a vehicle. Use this logic flow to select the least toxic vehicle that
maintains solubility at physiological pH.[1]
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Start: Define Required Concentration

Step 1: Dissolve in 0.9% Saline

Soluble (Clear) \ Insoluble/Cloudy

Step 2: Check pH

pH < 5.0 (Likely)

Protocol B: 5% DMSO + 10% Tween 80

Step 3: Neutralize with NaOH/Buffer
(Watch for Precipitation!)

Precipitates (Free Base)

Protocol C: 20% HP-beta-Cyclodextrin

AU (Thc ‘Gold Standard' for pH stability)

Proceed to In Vivo Study

Click to download full resolution via product page

Figure 1: Decision tree for vehicle selection. The primary challenge with dimesylate salts is
preventing precipitation of the free base during pH neutralization.

Detailed Formulation Protocols
Protocol A: Standard Saline (For Low Doses < 5 mg/kg)

Best for: IV/IP administration where concentration is low (< 2 mg/mL).[1]
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Weigh: Calculate salt weight using the 1.93 correction factor.

Dissolve: Add the salt to 90% of the final volume of 0.9% Sterile Saline. Vortex until clear.

pH Check: Measure pH. It will likely be acidic.[1]

Neutralize:Carefully add 1N NaOH dropwise while vortexing. Target pH 6.0—7.0.[1]

o Warning: If the solution turns cloudy (white precipitate), the free base is crashing out. Stop
and switch to Protocol C.

Finalize: Bring to final volume with saline. Filter sterilize (0.22 pm).

Protocol B: Co-Solvent System (For Moderate Doses)

Best for: IP/SC administration where solubility is borderline.[1]

Vehicle Composition: 5% DMSO / 5% Tween 80 / 90% Saline.[1]

Dissolve: Dissolve the salt completely in 100% DMSO (Volume = 5% of total).

Surfactant: Add Tween 80 (Volume = 5% of total). Vortex vigorously.

Dilute: Slowly add warm (37°C) Saline (Volume = 90% of total) while vortexing.

pH Adjustment: Check pH and adjust to ~7.0 if necessary. The Tween 80 helps prevent
precipitation during this step.[1]

Protocol C: Cyclodextrin Complexation (High Dose /
Gold Standard)

Best for: High doses (>10 mg/kg), IV Bolus, or if pH adjustment causes precipitation.[1] This is
the safest method for reducing injection site irritation.

Vehicle: 20% (w/v) 2-Hydroxypropyl-B-cyclodextrin (HP-B-CD) in Water/Saline.[1]
» Prepare Vehicle: Dissolve 20g of HP-B-CD in 100mL of sterile water.

e Add Compound: Add the weighed salt to the cyclodextrin solution.
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» Sonicate: Sonicate at 40°C for 20 minutes. The cyclodextrin "cages" the hydrophobic
phenoxyethyl tail, while the salt interacts with water.

e pH Adjustment: Adjust pH to 7.4 with 1N NaOH.

o Mechanism:[1] The cyclodextrin prevents the free base from aggregating, allowing you to
reach physiological pH without precipitation.

e Osmolarity Check: This vehicle is approximately isotonic/slightly hypertonic but safe for IP/IV.

[1]

Quality Control & Validation

Before injecting animals, you must validate the formulation to prevent "Effect-Masking" toxicity
(where vehicle toxicity mimics or hides drug effects).[1]

QC Parameter Acceptance Criteria Method

) Clear, colorless, no Visual inspection against
Visual Appearance ) )
particulates. black/white background.[1]

Micro-pH probe.[1] Never inject

pH 6.0-75
pH < 4.5 IVI/IP.
. No precipitation after 4 hours Leave on bench; re-check

Stability (Bench) )

at RT. clarity.

o ) No precipitation upon 1:10 In vitro test: Mix 10uL

Dilution Integrity o ) )

dilution in serum.[1] formulation with 90uL FBS.

In Vivo Administration Guidelines

« Intravenous (1V): Use Protocol C (Cyclodextrin) or A (Saline, strictly pH 7.4).[1] Inject slowly
(over 30-60s) to prevent local vein irritation from residual acidity or high local concentration.

[1]

« Intraperitoneal (IP): Protocol B or C. Max volume 10 mL/kg.[1]
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o Oral Gavage (PO): The dimesylate salt is likely stable in gastric fluid.[1] You can use simple
water or 0.5% Methylcellulose.[1] Note that the salt may taste bitter/aversive; ensure gavage
bypasses taste buds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 1-Phenethylpiperazine | C12H18N2 | CID 79214 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. 1-(2-Hydroxyethyl)piperazine | C6H14N20O | CID 7677 - PubChem
[pubchem.ncbi.nim.nih.gov]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1432110?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

